Cas no 1704141-12-7 (3-(thiolan-3-yl)prop-2-enoic acid)

• Product Name: 3-(thiolan-3-yl)prop-2-enoic acid
• CAS No: 1704141-12-7
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 6426362
• PubChem ID: 107132526
• Update Time: 2024-01-12

3-(thiolan-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(thiolan-3-yl)prop-2-enoic acid
• 1704141-12-7
• EN300-1457075
• (2E)-3-(thiolan-3-yl)prop-2-enoic acid
• EN300-1840320

• Inchi： 1S/C7H10O2S/c8-7(9)2-1-6-3-4-10-5-6/h1-2,6H,3-5H2,(H,8,9)/b2-1+
• InChI Key： UJJPXTHCEFBKRC-OWOJBTEDSA-N
• SMILES： S1CCC(/C=C/C(=O)O)C1

Computed Properties

• Exact Mass: 158.04015073g/mol
• Monoisotopic Mass: 158.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes